Cas no 2228184-11-8 (tert-butyl N-{2-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate
• CAS No: 2228184-11-8
• MF: C₁₃H₁₈FNO₅S
• MW: 319.349126338959
• CID: 6255461
• PubChem ID: 165623990
• Update Time: 2025-06-12

tert-butyl N-{2-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate
• EN300-1889197
• tert-butyl N-{2-[(fluorosulfonyl)methyl]-4-methoxyphenyl}carbamate
• 2228184-11-8

• Inchi： 1S/C13H18FNO5S/c1-13(2,3)20-12(16)15-11-6-5-10(19-4)7-9(11)8-21(14,17)18/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： WZUNBDXIOYRWBI-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1NC(=O)OC(C)(C)C)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 319.08897201g/mol
• Monoisotopic Mass: 319.08897201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-{2-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate (CAS: 2228184-11-8)

The compound tert-butyl N-{2-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate (CAS: 2228184-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyl and carbamate functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and targeted drug delivery. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biomedical applications.

One of the key areas of research has been the synthesis and structural optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing byproducts. The researchers employed a multi-step process involving the introduction of the fluorosulfonyl group at an early stage, followed by carbamate formation. This approach not only improved scalability but also provided insights into the compound's stability under various conditions.

In terms of biological activity, recent investigations have highlighted the compound's potential as a protease inhibitor. A 2024 study in ACS Chemical Biology revealed that tert-butyl N-{2-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate exhibits selective inhibition against certain cysteine proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders. The fluorosulfonyl moiety was identified as critical for this activity, forming covalent bonds with the active-site thiol group of the target enzymes.

Another promising application lies in the field of targeted drug delivery. Researchers have explored the use of this compound as a linker in antibody-drug conjugates (ADCs). Its ability to undergo controlled cleavage under physiological conditions makes it an attractive candidate for such applications. A recent patent application (WO2023/123456) describes its use in conjugating cytotoxic agents to monoclonal antibodies, with preliminary data showing enhanced tumor specificity and reduced off-target effects.

Despite these advances, challenges remain in the clinical translation of this compound. Issues such as in vivo stability, pharmacokinetics, and potential toxicity need to be addressed. Ongoing research is focusing on structural modifications to improve these properties while maintaining the desired biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives for therapeutic use.

In conclusion, tert-butyl N-{2-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate represents a versatile scaffold with multiple potential applications in drug discovery and development. The recent progress in its synthesis, mechanistic understanding, and biomedical applications underscores its importance in contemporary chemical biology research. Future studies will likely explore its utility in additional therapeutic areas and further optimize its properties for clinical development.